Cas no 1805030-63-0 (Methyl 5-chloro-3-chloromethyl-2-cyanophenylacetate)

• Product Name: Methyl 5-chloro-3-chloromethyl-2-cyanophenylacetate
• CAS No: 1805030-63-0
• MF: C₁₁H₉Cl₂NO₂
• MW: 258.100661039352
• CID: 4792007
• Update Time: 2025-10-21

Methyl 5-chloro-3-chloromethyl-2-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-3-chloromethyl-2-cyanophenylacetate

• Inchi： 1S/C11H9Cl2NO2/c1-16-11(15)4-7-2-9(13)3-8(5-12)10(7)6-14/h2-3H,4-5H2,1H3
• InChI Key： FVADVYWGJDJASE-UHFFFAOYSA-N
• SMILES： ClC1C=C(CCl)C(C#N)=C(C=1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 2.4
• Topological Polar Surface Area: 50.1

Additional information on Methyl 5-chloro-3-chloromethyl-2-cyanophenylacetate

Exploring the Potential of Methyl 5-Chloro-3-Chloromethyl-2-Cyanophenylacetate

Methyl 5-chloro-3-chloromethyl-2-cyanophenylacetate, with its CAS number 1805030-63-0, is a highly specialized organic compound that has garnered attention in the fields of pharmaceutical chemistry and materials science. This compound, characterized by its unique structure featuring a methyl group, chlorine atoms, and a cyano group, has been the subject of recent research aimed at understanding its potential applications and properties.

The molecular structure of methyl 5-chloro-3-chloromethyl-2-cyanophenylacetate is particularly intriguing due to the presence of multiple functional groups. The chlorine atoms at positions 5 and 3, along with the cyano group at position 2, contribute to its reactivity and stability. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel drugs targeting specific molecular pathways.

One of the most promising areas of research involving this compound is its application in drug design. Scientists have explored its ability to act as a precursor in the synthesis of complex molecules with potential therapeutic benefits. For instance, researchers have reported that derivatives of methyl 5-chloro-3-chloromethyl-2-cyanophenylacetate exhibit antimicrobial activity, making them candidates for new antibiotic agents. This discovery is particularly significant given the growing concern over antibiotic resistance worldwide.

In addition to its pharmacological applications, methyl 5-chloro-3-chloromethyl-2-cyanophenylacetate has also been investigated for its role in agricultural chemistry. Studies have shown that certain derivatives of this compound can act as effective pesticides, offering a safer alternative to traditional chemical agents. The compound's ability to target specific pests without causing harm to non-target species has made it a focal point in sustainable agriculture research.

The synthesis of methyl 5-chloro-3-chloromethyl-2-cyanophenylacetate involves a series of carefully controlled reactions. Researchers have developed efficient methods to produce this compound in high yields, ensuring its availability for further studies. The use of advanced techniques such as catalytic hydrogenation and nucleophilic substitution has significantly improved the synthesis process, making it more scalable for industrial applications.

Another area where this compound has shown potential is in material science. Its unique chemical properties make it an ideal candidate for use in the development of advanced materials such as polymers and composites. Recent experiments have demonstrated that incorporating methyl 5-chloro-3-chloromethyl-2-cyanophenylacetate into polymer matrices can enhance their mechanical and thermal properties, opening up new possibilities in materials engineering.

Despite its promising applications, there are still challenges associated with the use of methyl 5-chloro-3-chloromethyl-2-cyanophenylacetate. One major concern is its stability under various environmental conditions. Researchers are currently investigating ways to improve its stability without compromising its desired properties. Additionally, there is a need for further studies to fully understand its long-term effects on human health and the environment.

In conclusion, methyl 5-chloro-3-chloromethyl-2-cyanophenylacetate represents a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play a significant role in shaping future advancements in science and technology.